![molecular formula C11H7F3O2S B6383761 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% CAS No. 1261989-74-5](/img/structure/B6383761.png)
5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95%
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Overview
Description
5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95%, also known as 5-TFP, is an aromatic compound with a trifluoromethoxy group attached to a thiophene ring. It is an important chemical intermediate used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. 5-TFP has been widely studied due to its unique properties and potential applications in a variety of fields.
Scientific Research Applications
5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% has been used in various scientific research applications, including drug synthesis, agrochemical synthesis, and organic synthesis. It has been used in the synthesis of various pharmaceuticals, such as anti-inflammatory, anti-cancer, and anti-bacterial drugs. It has also been used in the synthesis of agrochemicals, such as insecticides, herbicides, and fungicides. In addition, 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% has been used in the synthesis of various organic compounds, such as dyes, pigments, and fragrances.
Mechanism of Action
The mechanism of action of 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% is not fully understood. However, it is believed that the trifluoromethoxy group attached to the thiophene ring is responsible for its unique properties. The trifluoromethoxy group is thought to increase the electron-withdrawing ability of the molecule, which in turn increases its reactivity. This increased reactivity allows 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% to be used in a variety of synthetic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% are not fully understood. However, it has been shown to be non-toxic and non-mutagenic in laboratory studies. In addition, 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% has been shown to be non-irritating to the skin, eyes, and mucous membranes.
Advantages and Limitations for Lab Experiments
5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% has several advantages and limitations for lab experiments. One of the main advantages of using 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% is its high reactivity, which allows it to be used in a variety of synthetic reactions. In addition, it is relatively non-toxic and non-mutagenic, making it safe to use in laboratory experiments. However, 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% is also sensitive to light and air, which can limit its use in some experiments.
Future Directions
The potential future directions of 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% research include the development of new synthesis methods, the investigation of its biochemical and physiological effects, and the exploration of its potential applications. In addition, further research could be conducted to determine the mechanism of action of 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% and to explore its potential toxicity. Finally, further research could be conducted to explore the potential of 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% as a drug delivery system.
Synthesis Methods
5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95% can be synthesized using a variety of methods. The most common method is the Friedel-Crafts acylation of thiophene with trifluoromethyl triflate. This method involves the reaction of thiophene with trifluoromethyl triflate in the presence of a Lewis acid catalyst, such as aluminum chloride, to produce 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95%. Other methods include the reaction of thiophene with trifluoromethyl bromide, the reaction of thiophene with trifluoromethyl iodide, and the reaction of thiophene with trifluoromethyl sulfate.
properties
IUPAC Name |
3-thiophen-2-yl-5-(trifluoromethoxy)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F3O2S/c12-11(13,14)16-9-5-7(4-8(15)6-9)10-2-1-3-17-10/h1-6,15H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUVMJRUAWSZIJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=CC(=C2)OC(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50686494 |
Source
|
Record name | 3-(Thiophen-2-yl)-5-(trifluoromethoxy)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50686494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261989-74-5 |
Source
|
Record name | 3-(Thiophen-2-yl)-5-(trifluoromethoxy)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50686494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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